Cas no 1786462-98-3 (2-Amino-2-(3-chloropyrazin-2-yl)ethylenol)

• Product Name: 2-Amino-2-(3-chloropyrazin-2-yl)ethylenol
• CAS No: 1786462-98-3
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD25368896
• CID: 4705222
• Update Time: 2025-07-01

2-Amino-2-(3-chloropyrazin-2-yl)ethylenol Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Amino-2-(3-chloropyrazin-2-yl)ethenol
• 2-Amino-2-(3-chloropyrazin-2-yl)ethylenol

• MDL： MFCD25368896
• Inchi： 1S/C6H6ClN3O/c7-6-5(4(8)3-11)9-1-2-10-6/h1-3,11H,8H2
• InChI Key： SBKGGHBDRNXMIV-UHFFFAOYSA-N
• SMILES： ClC1C(C(=CO)N)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 72

Additional information on 2-Amino-2-(3-chloropyrazin-2-yl)ethylenol

2-Amino-2-(3-chloropyrazin-2-yl)ethylenol: A Comprehensive Overview

2-Amino-2-(3-chloropyrazin-2-yl)ethylenol, also known by its CAS number 1786462-98-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines an amino group, a pyrazine ring, and an ethylenol moiety. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The molecular formula of 1786462-98-3 is C₇H₇ClN₃O, and its molecular weight is approximately 180.65 g/mol. The compound exists as a white crystalline solid under standard conditions and is soluble in common organic solvents such as dichloromethane and ethanol. Its structure has been extensively studied using techniques like X-ray crystallography, which has provided insights into its stereochemistry and intermolecular interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-2-(3-chloropyrazin-2-yl)ethylenol. One of the most promising methods involves the nucleophilic substitution of a chloropyrazine derivative with an amino alcohol precursor. This approach not only enhances the yield but also ensures high purity, making it suitable for large-scale production. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality.

The compound's applications are vast and varied. In the field of materials science, it has been used as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties like high surface area, tunable porosity, and selective gas adsorption capabilities. For instance, studies have shown that MOFs synthesized using 1786462-98-3 can efficiently adsorb harmful gases like CO₂ and SO₂, making them potential candidates for environmental remediation.

In pharmaceutical research, 2-Amino-2-(3-chloropyrazin-2-yl)ethylenol has demonstrated potential as a lead compound for drug development. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable molecule in medicinal chemistry. Recent studies have explored its role in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical trials have shown promising results, highlighting its potential as a therapeutic agent.

The compound also finds applications in catalysis, where it serves as a ligand for transition metal catalysts. Its chelating properties enable the formation of stable metal complexes that exhibit high catalytic activity in reactions like alkene epoxidation and asymmetric hydrogenation. For example, palladium complexes derived from 1786462-98-3 have been used to catalyze the cross-coupling reactions essential for synthesizing complex organic molecules.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of 1786462-98-3. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Additionally, acute toxicity tests suggest that it poses low risk to aquatic organisms when used responsibly.

The future prospects for 1786462-98-3 are bright, with ongoing research focusing on expanding its applications in nanotechnology and green chemistry. Scientists are exploring its use in developing eco-friendly catalysts and sustainable materials that align with global efforts to reduce carbon emissions and promote circular economy practices.